Cas no 65847-81-6 (3-Bromo-2-nitrobenzofuran)

• Product Name: 3-Bromo-2-nitrobenzofuran
• CAS No: 65847-81-6
• MF: C₈H₄BrNO₃
• MW: 242.026261329651
• CID: 1092445
• PubChem ID: 13509842
• Update Time: 2025-07-23

3-Bromo-2-nitrobenzofuran Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-nitrobenzofuran
• 3-bromo-2-nitro-1-benzofuran
• 65847-81-6
• 2-nitro-3-bromobenzofuran
• A913966
• QFZFJTOHSKTXGK-UHFFFAOYSA-N
• DTXSID10542582
• SCHEMBL7147437

• Inchi： 1S/C8H4BrNO3/c9-7-5-3-1-2-4-6(5)13-8(7)10(11)12/h1-4H
• InChI Key： QFZFJTOHSKTXGK-UHFFFAOYSA-N
• SMILES： BrC1=C([N+](=O)[O-])OC2C=CC=CC=21

Computed Properties

• Exact Mass: 240.93746g/mol
• Monoisotopic Mass: 240.93746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59Ų

3-Bromo-2-nitrobenzofuran Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 3-Bromo-2-nitrobenzofuran

Research Brief on 3-Bromo-2-nitrobenzofuran (CAS: 65847-81-6): Recent Advances and Applications in Chemical Biology and Medicine

3-Bromo-2-nitrobenzofuran (CAS: 65847-81-6) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The compound's unique structure, featuring a bromo and nitro substituents on the benzofuran scaffold, makes it a valuable intermediate for the development of novel pharmaceuticals and bioactive molecules.

Recent studies have highlighted the role of 3-Bromo-2-nitrobenzofuran as a key building block in the synthesis of more complex heterocyclic systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of benzofuran-based inhibitors targeting protein kinases involved in cancer progression. The researchers utilized palladium-catalyzed cross-coupling reactions to derivatize the bromo group, enabling the rapid generation of a diverse library of compounds with potent inhibitory activity.

In addition to its synthetic applications, 3-Bromo-2-nitrobenzofuran has shown promising biological activities in its own right. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that this compound exhibits moderate antimicrobial activity against Gram-positive bacteria, with MIC values in the range of 8-16 μg/mL. The nitro group was found to be essential for this activity, as reduction to the corresponding amine resulted in complete loss of efficacy.

The compound's mechanism of action has been the subject of several mechanistic studies. Research published in Chemical Biology & Drug Design in 2024 suggests that 3-Bromo-2-nitrobenzofuran may interact with cellular thiols, leading to the generation of reactive oxygen species. This redox-modulating activity could explain its observed cytotoxicity in certain cancer cell lines, as demonstrated in a panel of 60 human tumor cell lines (NCI-60) screening.

From a drug development perspective, recent advances in formulation technology have addressed some of the challenges associated with 3-Bromo-2-nitrobenzofuran's poor aqueous solubility. A 2024 patent application describes nanoparticle-based delivery systems that enhance the compound's bioavailability while maintaining its biological activity. This technological innovation could pave the way for more effective therapeutic applications of this and related benzofuran derivatives.

Looking forward, the research community continues to explore new applications for 3-Bromo-2-nitrobenzofuran. Ongoing studies are investigating its potential as a photosensitizer in photodynamic therapy and as a ligand for various biological targets. The compound's versatility and the growing understanding of its structure-activity relationships suggest that it will remain an important tool in chemical biology and a promising lead for drug discovery efforts in the coming years.